Cas no 1805350-11-1 (Ethyl 5-amino-2-(difluoromethyl)-3-methoxypyridine-6-acetate)

• Product Name: Ethyl 5-amino-2-(difluoromethyl)-3-methoxypyridine-6-acetate
• CAS No: 1805350-11-1
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 4856502
• Update Time: 2025-05-22

Ethyl 5-amino-2-(difluoromethyl)-3-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-2-(difluoromethyl)-3-methoxypyridine-6-acetate

• Inchi： 1S/C11H14F2N2O3/c1-3-18-9(16)5-7-6(14)4-8(17-2)10(15-7)11(12)13/h4,11H,3,5,14H2,1-2H3
• InChI Key： QLUUUMBUAIGARQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(CC(=O)OCC)=N1)N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 1
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 5-amino-2-(difluoromethyl)-3-methoxypyridine-6-acetate

Ethyl 5-amino-2-(difluoromethyl)-3-methoxypyridine-6-acetate (CAS No. 1805350-11-1): A Comprehensive Overview

Ethyl 5-amino-2-(difluoromethyl)-3-methoxypyridine-6-acetate (CAS No. 1805350-11-1) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, has garnered attention for its versatile applications in drug discovery and material science. Its molecular structure, C11H14F2N2O3, offers a balance of reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The growing interest in fluorinated pyridine compounds like Ethyl 5-amino-2-(difluoromethyl)-3-methoxypyridine-6-acetate stems from their ability to enhance bioavailability and metabolic stability in drug candidates. Researchers are particularly intrigued by its potential role in developing kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and antibiotic resistance research. The compound's amino and ester functionalities provide multiple sites for further chemical modifications, enabling the creation of diverse molecular libraries.

In the context of green chemistry advancements, Ethyl 5-amino-2-(difluoromethyl)-3-methoxypyridine-6-acetate represents an interesting case study for sustainable synthesis methods. Recent publications have explored eco-friendly catalytic systems for its production, addressing the pharmaceutical industry's demand for atom-efficient processes. The compound's difluoromethyl group is particularly noteworthy, as fluorinated motifs continue to dominate discussions about bioisosteres in medicinal chemistry.

The analytical characterization of CAS 1805350-11-1 typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. These methods confirm the compound's purity and structural integrity, which are critical for its application in high-throughput screening platforms. The methoxy pyridine core contributes to its favorable solubility profile, while the ethyl acetate moiety offers synthetic flexibility for downstream transformations.

Market analysts note increasing demand for 5-amino-2-(difluoromethyl)pyridine derivatives in contract research organizations, driven by the expanding pharmaceutical outsourcing sector. The compound's CAS number 1805350-11-1 frequently appears in patent literature related to heterocyclic chemistry innovations, particularly in areas addressing neurodegenerative diseases and metabolic disorders. This aligns with global health priorities and the search for novel small molecule therapeutics.

From a regulatory perspective, Ethyl 5-amino-2-(difluoromethyl)-3-methoxypyridine-6-acetate requires proper handling according to standard laboratory safety protocols, though it doesn't fall under stringent control categories. Its storage typically involves protection from moisture and maintenance at controlled temperatures to preserve the integrity of both the amino group and ester functionality. These considerations are particularly important for researchers working with air-sensitive compounds in medicinal chemistry applications.

The future research directions for 1805350-11-1 may focus on its potential in covalent inhibitor design, leveraging the reactivity of its pyridine nitrogen and difluoromethyl group. Computational chemistry studies suggest interesting interactions with biological targets, particularly in protein-ligand binding scenarios. These investigations contribute to the broader understanding of structure-activity relationships in drug design, a hot topic in computer-aided drug discovery.

In conclusion, Ethyl 5-amino-2-(difluoromethyl)-3-methoxypyridine-6-acetate (CAS No. 1805350-11-1) represents a valuable building block in modern chemical research. Its unique structural features and potential applications position it as an important compound in the development of next-generation therapeutics and specialty chemicals. As research continues to explore the full potential of fluorinated heterocycles, this compound will likely remain a subject of significant scientific and commercial interest.